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Kathon 886 Degradation in Alkaline Media

The table below summarizes the half-life of Kathon 886's active component (5-chloro-2-methyl-4-

isothiazolin-3-one) at different pH levels, based on experimental findings [1] [2].

pH Level Half-Life First-Order Rate Constant (k)
8.5 ~47 days Information missing
9.0 ~23 days Information missing
9.6 ~3.3 days Information missing
10.0 ~2 days Information missing

Key Stability Relationship: The degradation of Kathon 886 in alkaline solutions is an OH~ ion-mediated
process, specifically a hydrolysis of the chlorinated isothiazolone [1] [2]. The relationship between pH and

stability is inverse; as pH increases, the half-life decreases significantly [1] [2].

Experimental Protocol for Monitoring Degradation
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The kinetic data in the table above was obtained using a Reversed-Phase Liquid Chromatography (RPLC)

method, which is suitable for tracking the degradation process [1] [2]. Here is a summary of the core

experimental methodology:

e Objective: To monitor the concentration of the active chlorinated component (5-chloro-2-methyl-4-
isothiazolin-3-one) in Kathon biocides over time in solutions of varying pH [2].
e Apparatus:

[e]

o

o

(o]

Chromatograph: Hewlett-Packard liquid chromatograph [2].

Column: ODS (Octadecylsilane) column, maintained at 40°C [2].

Detection: UV detector; outputs at two different wavelengths (254 nm and 280 nm were used
in the study) were recorded for consistent results [2].

Flow Rate: 2.0 ml/min [2].

¢ Procedure:

[e]

Prepare solutions of Kathon 886 in media with pH levels ranging from acidic (pH 2.9) to
alkaline (pH 10) [2].

Maintain these solutions at room temperature [2].

Inject samples into the RPLC system at regular time intervals.

Use a programmed mobile phase for separation, which allows for a short analysis time and is
effective for samples that may be rich in salts [2].

Integrate the peak area of the chlorinated isothiazolone component from the chromatograms.
Plot the natural logarithm of the concentration against time. The slope of the linear plot gives
the first-order rate constant (k), from which the half-life can be calculated using the formula: ti/2
= 0.693/k [2].

This workflow can be visualized in the following diagram:
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Frequently Asked Questions
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What is the safe pH operating range for Kathon 886? The manufacturer states that Kathon 886 is stable
over a wide pH range of 3.0 to 9.2 in water and metalworking fluid systems. Its stability and performance

are improved at lower pH levels [3] [4].

Why does Kathon 886 degrade faster at high pH? The degradation is caused by a hydrolysis reaction that
is mediated by hydroxide ions (OH™) [1] [2]. Higher pH means a greater concentration of OH~ ions, which

increases the rate of this chemical reaction, leading to a shorter half-life.

Is Kathon 886 cost-effective for use in highly alkaline systems? The research concludes that due to its
very short half-life at high pH (e.g., only 2 days at pH 10), isothiazolone biocide is not cost-effective for
highly alkaline metalworking fluids [2]. A marginal time period at pH 9 may be acceptable only with
periodic biocide addition [2].

Key Practical Considerations

e System Maintenance: For systems with a pH greater than 9.5, it is strongly recommended to
determine the biological efficacy and chemical stability of Kathon 886 before full-scale use [4].

¢ Additive Incompatibility: Avoid adding highly basic additives (pH 10-12) immediately before or after
adding Kathon 886. If they must be used, allow at least 30 minutes between additions [3] [4]. Some
biocides, like Sodium Omadine, are also incompatible and can degrade Kathon 886 [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Kathon 886 half-life degradation alkaline media]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b572685#kathon-886-half-

life-degradation-alkaline-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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